![molecular formula C10H22N2O2 B6160859 tert-butyl N-methyl-N-[2-(methylamino)propyl]carbamate CAS No. 1893266-77-7](/img/new.no-structure.jpg)
tert-butyl N-methyl-N-[2-(methylamino)propyl]carbamate
Overview
Description
tert-Butyl N-methyl-N-[2-(methylamino)propyl]carbamate is a chemical compound with the molecular formula C11H24N2O2. It is known for its applications in various fields, including chemistry, biology, and industry. This compound is characterized by its tert-butyl group, which provides stability and reactivity in different chemical environments.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl N-methyl-N-[2-(methylamino)propyl]carbamate typically involves the reaction of tert-butyl carbamate with N-methyl-N-[2-(methylamino)propyl]amine. The reaction is carried out under controlled conditions, often using a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the reactants to the desired product .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale reactors and optimized reaction conditions to maximize yield and purity. The use of automated systems and continuous flow reactors can enhance the efficiency of the production process. Purification steps, such as recrystallization or chromatography, are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
tert-Butyl N-methyl-N-[2-(methylamino)propyl]carbamate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Lithium aluminum hydride; reactions are often conducted in anhydrous conditions.
Substitution: Various nucleophiles; reactions may require catalysts or specific solvents to proceed efficiently.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carbamates or amides, while reduction can produce amines or alcohols .
Scientific Research Applications
tert-Butyl N-methyl-N-[2-(methylamino)propyl]carbamate has a wide range of applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Employed in the study of enzyme mechanisms and as a substrate in biochemical assays.
Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals .
Mechanism of Action
The mechanism of action of tert-butyl N-methyl-N-[2-(methylamino)propyl]carbamate involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of enzymes, depending on its structure and the functional groups present. It may also interact with cellular receptors and signaling pathways, modulating biological processes at the molecular level .
Comparison with Similar Compounds
Similar Compounds
- tert-Butyl 2-(methylamino)ethylcarbamate
- tert-Butyl methyl(2-(methylamino)ethyl)carbamate
- N-Boc-ethanolamine
Uniqueness
tert-Butyl N-methyl-N-[2-(methylamino)propyl]carbamate is unique due to its specific tert-butyl and carbamate functional groups, which confer distinct chemical properties and reactivity. Compared to similar compounds, it may exhibit different stability, solubility, and reactivity profiles, making it suitable for specific applications in research and industry .
Properties
CAS No. |
1893266-77-7 |
|---|---|
Molecular Formula |
C10H22N2O2 |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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